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Compound of Interest

Compound Name: ML314

Cat. No.: B609140 Get Quote

Essential Safety and Handling Guide for ML314
This document provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling ML314. The following procedural guidance is

intended to ensure the safe handling, storage, and disposal of this compound.

Chemical and Physical Properties of ML314 Maleate

Property Value Source

Synonym

2-Cyclopropyl-6,7-dimethoxy-

4-(4-(2-methoxyphenyl)-

piperazin-1-yl)quinazoline

maleate

Appearance White to beige powder

Molecular Formula C₂₄H₂₈N₄O₃ · C₄H₄O₄

Molecular Weight 536.58 g/mol

Solubility
Soluble in DMSO (20 mg/mL,

clear)

Storage Class 11 - Combustible Solids
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Personal Protective Equipment (PPE) for Handling
ML314
As ML314 is a combustible solid powder, appropriate personal protective equipment is

essential to minimize exposure and prevent ignition.

PPE Category
Specific
Recommendations

Rationale

Hand Protection

Wear impermeable chemical-

resistant gloves (e.g., nitrile

rubber).

To prevent skin contact with

the compound.[1]

Eye Protection
Wear safety goggles with side-

shields.

To protect eyes from airborne

dust particles.[1][2]

Body Protection

Wear a flame-resistant lab coat

and ensure it is kept clean and

free from dust accumulation.

To protect against flash fires in

the event of a dust

combustion.[3]

Respiratory Protection

A NIOSH-certified respirator

should be worn, especially

when handling larger

quantities or when there is a

potential for dust generation.

To prevent inhalation of fine

dust particles.[1]

Operational Plan: Experimental Protocol for Solution Preparation

ML314 is soluble in Dimethyl Sulfoxide (DMSO). The following protocol outlines the steps for

preparing a stock solution.

Objective: To prepare a stock solution of ML314 in DMSO.

Materials:

ML314 maleate powder

Anhydrous DMSO

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b609140?utm_src=pdf-body
https://www.benchchem.com/product/b609140?utm_src=pdf-body
https://download.basf.com/p1/000000000030554486_SDS_GEN_US/en_US/Kolliphor_CSS_30554486_SDS_GEN_US_en_5-0.pdf
https://download.basf.com/p1/000000000030554486_SDS_GEN_US/en_US/Kolliphor_CSS_30554486_SDS_GEN_US_en_5-0.pdf
https://file.medchemexpress.com/batch_PDF/HY-135048/Mal-PEG4-OH-SDS-MedChemExpress.pdf
https://ohsonline.com/articles/2019/12/02/effective-ppe-for-flammable-dust.aspx
https://download.basf.com/p1/000000000030554486_SDS_GEN_US/en_US/Kolliphor_CSS_30554486_SDS_GEN_US_en_5-0.pdf
https://www.benchchem.com/product/b609140?utm_src=pdf-body
https://www.benchchem.com/product/b609140?utm_src=pdf-body
https://www.benchchem.com/product/b609140?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609140?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile, nuclease-free, and pyrogen-free pipette tips

Procedure:

Preparation: Work in a clean and sterile environment, such as a laminar flow hood or

biosafety cabinet.[4]

Weighing: Carefully weigh the desired amount of ML314 powder using a calibrated analytical

balance.[4]

Solvent Addition: In a sterile microcentrifuge tube, add the required volume of DMSO to

achieve the desired concentration.[4]

Dissolution: Slowly add the weighed ML314 powder to the DMSO while gently vortexing or

pipetting to facilitate dissolution.[4] Avoid vigorous mixing to prevent the introduction of air

bubbles.[4]

Storage: Once fully dissolved, the stock solution can be aliquoted into smaller volumes for

single use to avoid repeated freeze-thaw cycles and stored at -20°C for up to one month or

-80°C for up to six months.[5]

Disposal Plan

Proper disposal of ML314 and contaminated materials is crucial to ensure laboratory and

environmental safety.

Solid Waste: Unused ML314 powder and materials grossly contaminated with the powder

(e.g., weigh boats, contaminated gloves) should be collected in a clearly labeled, sealed

container for hazardous solid chemical waste.[6][7]

Liquid Waste: Solutions of ML314 in DMSO should be disposed of as hazardous liquid

chemical waste.[8] Do not dispose of down the drain.[8]
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Contaminated Labware: Lab coats and other reusable equipment that have been

contaminated should be decontaminated. Disposable items should be double-bagged in

clear plastic bags and tagged with a hazardous waste label.[6]

Empty Containers: The original container of ML314 should be managed as hazardous waste.

[6]

Signaling Pathway

ML314 is an agonist of the Neurotensin Receptor 1 (NTSR1), a G protein-coupled receptor.

Upon activation, NTSR1 can couple to Gαq/11, leading to the activation of Phospholipase C

(PLC).[9] PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol

trisphosphate (IP3) and diacylglycerol (DAG).[9] IP3 triggers the release of intracellular

calcium, and DAG activates Protein Kinase C (PKC).[9] This can subsequently activate the

MAPK/ERK and NF-κB signaling pathways.[9][10]
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Caption: ML314 activates the NTSR1 signaling cascade.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.gaiaca.com/how-to-dispose-of-chemical-lab-waste/
https://www.benchchem.com/product/b609140?utm_src=pdf-body
https://www.gaiaca.com/how-to-dispose-of-chemical-lab-waste/
https://www.benchchem.com/product/b609140?utm_src=pdf-body
https://www.frontiersin.org/journals/endocrinology/articles/10.3389/fendo.2012.00184/full
https://www.frontiersin.org/journals/endocrinology/articles/10.3389/fendo.2012.00184/full
https://www.frontiersin.org/journals/endocrinology/articles/10.3389/fendo.2012.00184/full
https://www.frontiersin.org/journals/endocrinology/articles/10.3389/fendo.2012.00184/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC7782081/
https://www.benchchem.com/product/b609140?utm_src=pdf-body-img
https://www.benchchem.com/product/b609140?utm_src=pdf-body
https://www.benchchem.com/product/b609140?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609140?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. download.basf.com [download.basf.com]

2. file.medchemexpress.com [file.medchemexpress.com]

3. ohsonline.com [ohsonline.com]

4. lifetein.com [lifetein.com]

5. medchemexpress.cn [medchemexpress.cn]

6. How to Dispose of Chemical Waste in a Lab Correctly [gaiaca.com]

7. ehs.princeton.edu [ehs.princeton.edu]

8. vumc.org [vumc.org]

9. Frontiers | Neurotensin and its high affinity receptor 1 as a potential pharmacological
target in cancer therapy [frontiersin.org]

10. Neurotensin receptor 1 signaling promotes pancreatic cancer progression - PMC
[pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Personal protective equipment for handling ML314].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b609140#personal-protective-equipment-for-handling-
ml314]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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